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Compound of Interest

Compound Name: MHJ-627

Cat. No.: B12373541

For researchers investigating the ERKS5 signaling pathway, the selection of a specific and
potent inhibitor is paramount. This guide provides a comparative analysis of the novel ERK5
inhibitor, MHJ-627, alongside other commonly used alternatives. The data presented here,
compiled from various studies, aims to assist researchers, scientists, and drug development
professionals in making an informed decision for their experimental needs.

Extracellular signal-regulated kinase 5 (ERKS5), also known as big MAP kinase 1 (BMK1), is a
key component of a distinct mitogen-activated protein kinase (MAPK) cascade.[1] This pathway
is activated by a range of stimuli, including growth factors and stress, and plays a crucial role in
cellular processes such as proliferation, differentiation, and survival.[1] Dysregulation of the
ERKS5 pathway has been implicated in various cancers, making it an attractive target for
therapeutic intervention.[1]

Comparative Analysis of ERKS5 Inhibitors

The following table summarizes the in vitro potency of MHJ-627 and other selected ERK5
inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a
compound's potency in inhibiting a specific biological or biochemical function.
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Compound Target IC50 (nM) Key Features

Novel imidazolium-

MHJ-627 ERK5 910[2] S
based inhibitor.[1]

Potent and highly

selective; over 1,000-

fold selectivity against
AX-15836 ERK5 8[3][4]

a panel of over 200

kinases; low activity

against BRD4.[3][5]

Highly potent and
selective against a

BAY-885 ERKS5 40[6] .
panel of 357 kinases.

[6]

Dual inhibitor of ERK5

IWG-071 ERK5 88[/]e] and LRRK2.[5][7][&]

First-generation ERK5
inhibitor; also a potent
inhibitor of BRDA4.[5]
[91[10]

XMD8-92 ERK5 80 (Kd)[9]

Note: A comprehensive kinase selectivity profile for MHJ-627 against a broad panel of kinases
is not publicly available at the time of this guide's compilation. Such a profile is essential for a
complete assessment of its specificity.

Understanding the ERKS5 Signaling Pathway

The ERKS signaling cascade is a three-tiered pathway initiated by upstream kinases that
ultimately leads to the activation of ERK5. Once activated, ERKS5 can translocate to the nucleus
and regulate the activity of various transcription factors to modulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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